Cas no 1248262-23-8 (1-(propan-2-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1248262-23-8
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• MDL: MFCD14658024
• CID: 4580808
• PubChem ID: 61394736
• Update Time: 2025-05-21

1-(propan-2-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
• 1-propan-2-ylpyrazole-4-sulfonamide
• 1-Isopropyl-1H-pyrazole-4-sulfonamide
• Z1270790524

• MDL： MFCD14658024
• Inchi： 1S/C6H11N3O2S/c1-5(2)9-4-6(3-8-9)12(7,10)11/h3-5H,1-2H3,(H2,7,10,11)
• InChI Key： OSIPVHZWWAFMCK-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)C(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: -0.5
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide

Research Brief on 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide (CAS: 1248262-23-8): Recent Advances and Applications

1-(propan-2-yl)-1H-pyrazole-4-sulfonamide (CAS: 1248262-23-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound belongs to the pyrazole sulfonamide class, which is known for its diverse pharmacological activities. Pyrazole derivatives have been extensively studied for their ability to modulate enzymatic activity, particularly in pathways relevant to inflammation and cell proliferation. The specific substitution pattern of 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide confers unique physicochemical properties, such as improved solubility and metabolic stability, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and optimization of 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide derivatives to enhance their biological activity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the sulfonamide moiety could significantly improve binding affinity to target proteins, such as carbonic anhydrase isoforms, which are implicated in cancer progression. These findings suggest that the compound could serve as a scaffold for designing potent inhibitors with therapeutic potential in oncology.

In addition to its applications in cancer therapy, 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide has shown promise in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves inhibition of bacterial enzymes essential for cell wall synthesis, highlighting its potential as a novel antibiotic candidate.

Another area of interest is the compound's role in metabolic disease research. Preliminary data from in vitro and in vivo studies indicate that 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide derivatives can modulate glucose uptake and insulin signaling pathways. These effects are being explored for the development of new therapies for type 2 diabetes and obesity. The compound's ability to interact with peroxisome proliferator-activated receptors (PPARs) has been particularly noteworthy, as PPARs are key regulators of lipid and glucose metabolism.

Despite these promising findings, challenges remain in the clinical translation of 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide-based therapies. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical sciences.

In conclusion, 1-(propan-2-yl)-1H-pyrazole-4-sulfonamide (CAS: 1248262-23-8) represents a promising scaffold for drug discovery across multiple therapeutic areas. Continued research into its structure-activity relationships, mechanism of action, and clinical applications will be essential for realizing its full potential in medicine. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel therapeutics based on this compound.